Cas no 69352-04-1 (1-\u200bChloro-\u200b1,\u200b3-\u200bdihydro-\u200b3,\u200b3-\u200bdimethyl-\u200b1,\u200b2-\u200bbenziodioxole)

• Product Name: 1-\u200bChloro-\u200b1,\u200b3-\u200bdihydro-\u200b3,\u200b3-\u200bdimethyl-\u200b1,\u200b2-\u200bbenziodioxole
• CAS No: 69352-04-1
• MF: C₉H₁₀ClIO
• MW: 296.532574176788
• MDL: MFCD21648251
• CID: 1076878
• PubChem ID: 12494637
• Update Time: 2025-04-20

1-\u200bChloro-\u200b1,\u200b3-\u200bdihydro-\u200b3,\u200b3-\u200bdimethyl-\u200b1,\u200b2-\u200bbenziodioxole Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-1,3-dihydro-3,3-dimethyl-1,2-benziodoxole
• 1-Chlor-1.3-dihydro-3.3-dimethyl-1.2-benziodoxol
• 1-chloro-3,3-dimethyl-1,2-benziodoxole
• 1-chloro-3,3-dimethyl-1H-1,2-benziodoxole
• FT-0686244
• QC-107
• GS-0302
• 1-Chloro-3,3-dimethyl-1,3-dihydro-1
• 69352-04-1
• E3-benzo[d][1,2]iodaoxole
• E?,2-benziodaoxole
• 1-Chloro-1,3-dihydro-3,3-dimethyl-1,2-benziodioxole
• 1-chloro-3,3-dimethyl-3H-1
• 1-chloro-3,3-dimethyl-3H-1lambda3,2-benziodaoxole
• MFCD21648251
• 1-Chloro-3,3-dimethyl-1,3-dihydro-1lambda~3~,2-benziodoxole
• 1,2-Benziodoxole, 1-chloro-1,3-dihydro-3,3-dimethyl-
• DTXSID30500326
• AKOS028112191
• AB91777
• 1-chloro-3,3-dimethyl-1lambda3,2-benziodoxole
• CS-0326618
• 1-Chloro-3,3-dimethylbenziodoxole
• 1-CHLORO-3,3-DIMETHYL-1?(3),2-BENZIODAOXOLE
• 1-\u200bChloro-\u200b1,\u200b3-\u200bdihydro-\u200b3,\u200b3-\u200bdimethyl-\u200b1,\u200b2-\u200bbenziodioxole

• MDL： MFCD21648251
• Inchi： 1S/C9H10ClIO/c1-9(2)7-5-3-4-6-8(7)11(10)12-9/h3-6H,1-2H3
• InChI Key： HEBYOYIIQNKPGQ-UHFFFAOYSA-N
• SMILES： I1(C2C=CC=CC=2C(C)(C)O1)Cl

Computed Properties

• Exact Mass: 295.9461
• Monoisotopic Mass: 295.94649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl iodides